Solvent Red 110

• CAS No.: 12217-00-4
• Product Name: Solvent Red 110
• Molecular Formula: H2SO4; H2O4S
• Molecular Weight: 98.08 g/mol
• Standard InChI: InChI=1S/H2O4S/c1-5(2,3)4/h(H2,1,2,3,4)
• Standard InChIKey: QAOWNCQODCNURD-UHFFFAOYSA-N
• Impurities: Non-volatiles, 0.02-0.03 ppm; SO2, 40-80 ppm; iron, 50-100 ppm; nitrate, 5-20 ppm /technical grade, industry type, 66 deg Baume'/; Iron, arsenic, sulfur dioxide, nitrogen compounds, chloride, and fluoride.
• SMILES: [OH2+]S(=O)(=O)[O-]
• Canonical SMILES: [H+].[H+].[O-]S(=O)(=O)[O-]
• Boiling Point: 554 °F at 760 mm Hg (EPA, 1998); 212 °F at 760 mm Hg (USCG, 1999); 337 °C; 554°F
• Colorform: Colorless, oily liquid; Clear, colorless, oily liquid; Dense, oily liquid; colorless to dark brown depending on purity; Colorless to dark brown, oily liquid [Note: Pure compound is a solid below 51 degrees F. Often used in an aqueous solution]
• Density: 1.841 (EPA, 1998); 1.39 at 68 °F (USCG, 1999); 1.8302 g/cu cm; Relative density (water = 1): 1.8 (20 °C); 1.84 (96-98% acid)
• Melting Point: 50.65 °F (EPA, 1998); 51 °F (NIOSH, 2016); 10.31 °C; 10 °C; 51°F
• Physical Description: Sulfuric acid is a colorless oily liquid. It is soluble in water with release of heat. It is corrosive to metals and tissue. It will char wood and most other organic matter on contact, but is unlikely to cause a fire. Density 15 lb / gal. Long term exposure to low concentrations or short term exposure to high concentrations can result in adverse health effects from inhalation. It is used to make fertilizers and other chemicals, in petroleum refining, in iron and steel production, and for many other uses. Rate of onset: Immediate Persistence: Hours, days Odor threshold: Source/use/other hazard: Battery/dyes/paper/glue/metals industries; volcanic gas; toxic fumes when heated.; Sulfuric acid, spent appears as a black oily liquid. Corrosive to metals and tissue. Density 15 lb /gal.; DryPowder; GasVapor; GasVapor, Liquid; Liquid; PelletsLargeCrystals; Clear, colourless or slightly brown, very corrosive oily liquid; Solid; ODOURLESS COLOURLESS OILY HYGROSCOPIC LIQUID.; Colorless to dark-brown, oily, odorless liquid.; Colorless to dark-brown, oily, odorless liquid. [Note: Pure compound is a solid below 51°F. Often used in an aqueous solution.]
• Description: Sulfuric acid is a colorless oily liquid. It is soluble in water with release of heat. It is corrosive to metals and tissue. It will char wood and most other organic matter on contact, but is unlikely to cause a fire. Density 15 lb / gal. Long term exposure to low concentrations or short term exposure to high concentrations can result in adverse health effects from inhalation. It is used to make fertilizers and other chemicals, in petroleum refining, in iron and steel production, and for many other uses. Rate of onset: Immediate Persistence: Hours, days Odor threshold: Source/use/other hazard: Battery/dyes/paper/glue/metals industries; volcanic gas; toxic fumes when heated.; Sulfuric acid is a sulfur oxoacid that consists of two oxo and two hydroxy groups joined covalently to a central sulfur atom. It has a role as a catalyst. It is a conjugate acid of a hydrogensulfate.; Sulfuric acid, spent appears as a black oily liquid. Corrosive to metals and tissue. Density 15 lb /gal.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Miscible (NIOSH, 2016); Miscible with water, with generation of much heat, also with ethanol; Miscible with water and alcohol with the generation of much heat and with contraction in volume.; Solubility in water at 20 °C: miscible; Miscible
• Synonyms: Solvent Red 110
• Vapor Density: 3.4 (EPA, 1998) (Relative to Air); 3.4 (Air = 1); Relative vapor density (air = 1): 3.4; 3.4
• Vapor Pressure: 1 mm Hg at 294.8 °F (EPA, 1998); 0.001 mm Hg (NIOSH, 2016); 5.93X10-5 mm Hg at 25 °C /from experimentally-derived coefficients/; Vapor pressure, Pa at 20 °C:; 0.001 mmHg
• PubChem Compound: 5152822
• Last Modified: Nov 11 2021